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Compound of Interest

Compound Name: Dimethyldivinylsilane

Cat. No.: B080846

An In-depth Technical Guide to
Dimethyldivinylsilane

This guide provides essential technical information regarding Dimethyldivinylsilane, a
significant organosilicon compound. It is intended for researchers, scientists, and professionals
in drug development and material science who utilize this compound in their work.

Dimethyldivinylsilane is a versatile chemical notable for its role as a crosslinking agent in the
production of silicone polymers.[1] Its distinct molecular structure, featuring both silicon-carbon
bonds and reactive vinyl groups, makes it a valuable building block in various synthetic
processes.[2] Applications of this compound are found in the manufacturing of advanced
materials, electronics, and specialty polymers.[1][2]

Core Chemical Identifiers

The fundamental identifiers for Dimethyldivinylsilane are its CAS (Chemical Abstracts
Service) number and its molecular weight. These values are crucial for accurate substance
identification, regulatory compliance, and experimental calculations.
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Identifier Value

CAS Number 10519-87-6[1][3][41[5][6]
Molecular Weight 112.25 g/mol [1][5]
Molecular Formula C6H12Si[1][3]1[4]1[5]

Logical Relationship of Chemical Identification

The following diagram illustrates the direct association between the chemical compound and its
primary identifiers.
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Caption: Key identifiers for Dimethyldivinylsilane.

Experimental Protocols

While this document focuses on the core identifiers, detailed experimental protocols for the
synthesis of Dimethyldivinylsilane can be found in the chemical literature. One common
method involves the reaction of dimethyldichlorosilane with a vinyl magnesium chloride solution
in an anhydrous ether solvent.[5] The reaction mixture is typically cooled initially and then
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allowed to warm to proceed for several hours before quenching and purification steps.[5] For
specific applications such as polymer crosslinking or surface modification, protocols will vary
significantly based on the substrate and desired outcome. Researchers should consult
specialized journals and patent literature for methodologies relevant to their specific field of
inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and molecular weight of
Dimethyldivinylsilane.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080846#cas-number-and-molecular-weight-of-
dimethyldivinylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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